1-Isopropyl-3-((1-(2-methoxyethyl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-3-propan-2-ylurea
• InChI: InChI=1S/C13H27N3O2/c1-11(2)15-13(17)14-10-12-4-6-16(7-5-12)8-9-18-3/h11-12H,4-10H2,1-3H3,(H2,14,15,17)
• InChI Key: WJOAFWRNVGYWKJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NCC1CCN(CC1)CCOC
• Molecular Formula: C13H27N3O2
• Molecular Weight: 257.37 g/mol

Description

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, the protodeboronation of pinacol boronic esters has been reported to be a valuable but not well-developed method in organic synthesis. This method utilizes a radical approach and is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Chemical Synthesis and Structure Analysis

• Flexible Ureas as Acetylcholinesterase Inhibitors : A study on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, synthesized to assess their antiacetylcholinesterase activity, demonstrates the chemical's potential in optimizing pharmacophoric interactions for therapeutic applications (Vidaluc et al., 1995).

• Crystal Structure of Derivatives : The crystal structure of unsymmetrically N-nor-dehydroabietyl-N′-isopropyl urea showcases its complex molecular arrangement, highlighting its significance in structural chemistry and potential applications in material science (Xiaoping Rao et al., 2010).

Molecular Interaction and Complexation

• Substituent Effects on Pyrid-2-yl Ureas : Research into the conformational isomers and complexation of pyrid-2-yl ureas with cytosine provides insights into molecular interactions, valuable for drug design and molecular biology studies (Chia-Hui Chien et al., 2004).

• Complexation-Induced Unfolding of Heterocyclic Ureas : This study illustrates how heterocyclic ureas unfold to form multiply hydrogen-bonded complexes, shedding light on fundamental aspects of molecular self-assembly and the design of novel biomimetic structures (P. Corbin et al., 2001).

Material Science and Polymer Chemistry

• Silicone-Urea Copolymers : Utilizing isopropyl alcohol as a solvent, this research explores the synthesis of silicone–urea copolymers, demonstrating the compound's role in producing materials with distinct thermal and mechanical properties, relevant for advanced material engineering (E. Yilgor et al., 2003).

Molecular Synthesis and Pharmacology

• Inhibitors of Human and Murine Soluble Epoxide Hydrolase : The synthesis of 1,3-disubstituted ureas with a piperidyl moiety and their role as inhibitors showcase the compound's importance in therapeutic research, particularly in the context of reducing inflammatory pain (T. Rose et al., 2010).